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Compound of Interest

Compound Name: Norbiotinamine hydrochloride

Cat. No.: B12431569

In-Depth Technical Guide to Norbiotinamine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Norbiotinamine hydrochloride is a versatile chemical reagent that serves as a valuable
alternative to biotin in various bioconjugation and research applications. Its unique structure,
featuring a primary amine, allows for the formation of stable amide bonds with carboxylic acids,
a reaction that is fundamental in the labeling and crosslinking of biomolecules. This guide
provides a comprehensive overview of Norbiotinamine hydrochloride, including its chemical
properties, synthesis, and applications, with a focus on detailed experimental protocols and
data presentation for the scientific community.

Core Chemical and Physical Properties

Norbiotinamine hydrochloride is the salt form of Norbiotinamine, a biotin analog. The
hydrochloride salt enhances the compound's stability and solubility in aqueous solutions,
making it suitable for a wide range of biochemical experiments.
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Property Value Source
CAS Number 160385-86-4 [11[2]
Molecular Formula C9H18CIN30S [3]
Molecular Weight 251.77 g/mol [3]

(3aS,4S,6aR)-4-(4-
aminobutyl)tetrahydro-1H-

Synonyms ) o N/A
thieno[3,4-d]imidazol-2(3H)-

one hydrochloride

o 200 mg/mL in water (with
Solubility _ o [1]
heating and sonication)

Store at -20°C forup to 1

Storage month, or at -80°C for up to 6 N/A
months.[1]
Purity >96% [3]

Synthesis and Bioconjugation

The synthesis of Norbiotinamine and its derivatives was first described by Szalecki in 1996.[4]
The core of its utility lies in its primary amine, which can be coupled to carboxylic acids on
proteins, peptides, or other molecules to form a stable amide bond. This "inverse" orientation of
the amide linkage, compared to the linkage formed with biotin's carboxylic acid, can be
advantageous in specific experimental contexts.[4]

Experimental Protocol: Coupling of Norbiotinamine
Hydrochloride to a Carboxylic Acid

This protocol provides a general procedure for the conjugation of Norbiotinamine
hydrochloride to a target molecule containing a carboxylic acid group, using the common
coupling agents N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) and N-
hydroxysuccinimide (NHS).

Materials:
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e Norbiotinamine hydrochloride

o Target molecule with a carboxylic acid group

e N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

e N-hydroxysuccinimide (NHS)

» Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0
o Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

e Quenching Buffer: 1 M Tris-HCI, pH 8.0

e Desalting column

Procedure:

e Preparation of Reagents: Prepare all buffers and allow them to reach room temperature.
Dissolve Norbiotinamine hydrochloride, the target molecule, EDC, and NHS in the
appropriate buffers immediately before use.

 Activation of Carboxylic Acid:
o Dissolve the target molecule in the Activation Buffer.
o Add a 10-fold molar excess of EDC and NHS to the target molecule solution.

o Incubate for 15-30 minutes at room temperature to activate the carboxylic acid groups by
forming an NHS ester.

e Coupling Reaction:

o Add a 10- to 50-fold molar excess of Norbiotinamine hydrochloride (dissolved in
Coupling Buffer) to the activated target molecule solution.

o Incubate for 1-2 hours at room temperature, or overnight at 4°C, with gentle mixing.

¢ Quenching of Reaction:
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o Add the Quenching Buffer to a final concentration of 10-50 mM to quench any unreacted
NHS esters.

o Incubate for 15 minutes at room temperature.

 Purification of the Conjugate:

o Remove excess, unreacted Norbiotinamine hydrochloride and byproducts using a
desalting column or dialysis, equilibrating with the desired storage buffer (e.g., PBS).

e Characterization:

o Confirm the conjugation and assess the degree of labeling using appropriate techniques
such as mass spectrometry, HPLC, or functional assays (e.g., binding to avidin or
streptavidin).

Experimental Workflow: Bioconjugation and Purification
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Caption: Workflow for the bioconjugation of Norbiotinamine hydrochloride.

Applications in Research

The primary application of Norbiotinamine hydrochloride is as a labeling reagent. Once
conjugated to a molecule of interest, the biotin moiety can be used for detection, purification, or
immobilization through its high-affinity interaction with avidin and streptavidin.
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Proteomics and Target Identification

Norbiotinamine derivatives can be used as molecular probes in chemical proteomics to identify
the binding targets of small molecules. For instance, a norbiotinyl isothiocyanate probe has
been utilized to identify protein targets of isothiocyanates in cell lysates. The general workflow
involves incubating the probe with the cell lysate, capturing the probe-protein conjugates on
streptavidin-coated beads, and identifying the bound proteins by mass spectrometry.

Logical Relationship: Target Identification Workflow

Cell Lysate

Wash Beads Elute Proteins Protein Identification
(Mass Spectrometry)

Click to download full resolution via product page

Caption: Workflow for protein target identification using a Norbiotinamine-based probe.

Signaling Pathways

Currently, there is no direct evidence in the scientific literature to suggest that Norbiotinamine
hydrochloride is involved in or directly modulates specific signaling pathways. Its primary role
is that of a research tool for the study of other biomolecules, rather than as a bioactive
molecule itself.

Conclusion

Norbiotinamine hydrochloride is a valuable and versatile tool for researchers in life sciences.
Its ability to be efficiently coupled to a wide range of molecules makes it an excellent choice for
applications requiring sensitive detection, robust purification, or specific immobilization of
biomolecules. The detailed protocols and workflows provided in this guide are intended to
facilitate its effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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